Cas no 18211-41-1 (4'-Nitro-1,1'-biphenyl-2-carboxylic Acid)

• Product Name: 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid
• CAS No: 18211-41-1
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD00445193
• CID: 210728
• Update Time: 2025-05-23

4'-Nitro-1,1'-biphenyl-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-Nitro-[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-Biphenyl]-2-carboxylicacid, 4'-nitro-
• 2-(4-nitrophenyl)benzoic acid
• 4'-Nitro[1,1'-biphenyl]-2-carboxylic acid
• [1,1'-biphenyl]-2-carboxylic acid,4'-nitro
• 2-carboxy-4'-nitro biphenyl
• 4'-Nitro-biphenyl-2-carbonsaeure
• 4'-nitro-biphenyl-2-carboxylic acid
• 4'-Nitro-diphenyl-carbonsaeure-(2)
• 4'-Nitrobiphenyl-2-carboxylic acid
• 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid

• MDL： MFCD00445193
• Inchi： 1S/C13H9NO4/c15-13(16)12-4-2-1-3-11(12)9-5-7-10(8-6-9)14(17)18/h1-8H,(H,15,16)
• InChI Key： IVKKQTQLZURECG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 228-230°C
• PSA: 83.12000
• LogP: 3.48320

4'-Nitro-1,1'-biphenyl-2-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid

4'-Nitro-1,1'-biphenyl-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 18211-41-1, commonly referred to as 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which consists of a biphenyl system with a nitro group at the 4' position and a carboxylic acid group at the 2 position. The biphenyl framework provides a rigid and planar structure, while the nitro and carboxylic acid groups introduce functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid in drug discovery and materials science. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the synthesis of pharmaceutical agents. The carboxylic acid group can undergo various reactions, such as esterification and amidation, enabling the creation of bioactive compounds with tailored properties. Moreover, the nitro group contributes to the molecule's electronic properties, making it suitable for applications in sensors and electronic devices.

In terms of synthesis, 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid can be prepared through a variety of methods. One common approach involves the nitration of biphenyl derivatives followed by oxidation or substitution reactions to introduce the carboxylic acid group. The choice of synthesis route depends on the starting materials and desired purity levels. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

The chemical properties of 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid are heavily influenced by its functional groups. The carboxylic acid group imparts acidity, making it a weak acid with a pKa around 3.5. The nitro group, on the other hand, is electron-withdrawing and increases the compound's stability under oxidative conditions. These properties make it an attractive candidate for use in corrosion-resistant coatings and high-performance polymers.

From an environmental perspective, understanding the fate and transport of 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Its potential toxicity to aquatic organisms has also been evaluated, with results indicating low acute toxicity but potential chronic effects at higher concentrations.

In conclusion, 4'-Nitro-1,1'-biphenyl-2-carboxylic Acid (CAS No 18211-41-1) is a multifaceted compound with promising applications across various industries. Its unique structure and functional groups make it an invaluable building block for advanced materials and pharmaceuticals. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.